Cas no 1207000-73-4 (1-(3,4-dimethoxyphenyl)methyl-3-2-(methylsulfanyl)-1,3-benzothiazol-6-ylurea)

• Product Name: 1-(3,4-dimethoxyphenyl)methyl-3-2-(methylsulfanyl)-1,3-benzothiazol-6-ylurea
• CAS No: 1207000-73-4
• MF: C₁₈H₁₉N₃O₃S₂
• MW: 389.491761445999
• CID: 6231459
• PubChem ID: 45503652
• Update Time: 2025-10-29

1-(3,4-dimethoxyphenyl)methyl-3-2-(methylsulfanyl)-1,3-benzothiazol-6-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethoxyphenyl)methyl-3-2-(methylsulfanyl)-1,3-benzothiazol-6-ylurea
• 1-[(3,4-dimethoxyphenyl)methyl]-3-(2-methylsulfanyl-1,3-benzothiazol-6-yl)urea
• 1207000-73-4
• 1-[(3,4-dimethoxyphenyl)methyl]-3-[2-(methylsulfanyl)-1,3-benzothiazol-6-yl]urea
• VU0519781-1
• F5772-7487
• AKOS024517779
• 1-(3,4-dimethoxybenzyl)-3-(2-(methylthio)benzo[d]thiazol-6-yl)urea

• Inchi： 1S/C18H19N3O3S2/c1-23-14-7-4-11(8-15(14)24-2)10-19-17(22)20-12-5-6-13-16(9-12)26-18(21-13)25-3/h4-9H,10H2,1-3H3,(H2,19,20,22)
• InChI Key： BEJILCAWOJNZMM-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC(=CC1=2)NC(NCC1C=CC(=C(C=1)OC)OC)=O)SC

Computed Properties

• Exact Mass: 389.08678382g/mol
• Monoisotopic Mass: 389.08678382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 126Ų

Additional information on 1-(3,4-dimethoxyphenyl)methyl-3-2-(methylsulfanyl)-1,3-benzothiazol-6-ylurea

1-(3,4-Dimethoxyphenyl)methyl-3-2-(methylsulfanyl)-1,3-benzothiazol-6-ylurea: A Comprehensive Overview

The compound with CAS No. 1207000-73-4, known as 1-(3,4-dimethoxyphenyl)methyl-3-2-(methylsulfanyl)-1,3-benzothiazol-6-ylurea, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structural features, which include a benzothiazole core and a urea functional group. The presence of methoxy and methylsulfanyl substituents further enhances its chemical versatility and biological activity.

Recent studies have highlighted the importance of benzothiazole derivatives in drug discovery due to their ability to interact with various biological targets. The urea moiety in this compound is particularly interesting as it is known to exhibit strong hydrogen bonding capabilities, making it a promising candidate for enzyme inhibition studies. Additionally, the methoxy groups on the phenyl ring contribute to the compound's lipophilicity, which is crucial for its potential application in drug delivery systems.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Researchers have employed methods such as Ullmann coupling and Huisgen cycloaddition to construct the benzothiazole framework. The introduction of the methylsulfanyl group was achieved through a thiolation reaction, while the urea moiety was formed via a reductive amination process. These steps ensure the high purity and structural integrity of the final product.

In terms of biological activity, this compound has shown remarkable potential in anti-inflammatory and anti-cancer studies. Preclinical trials have demonstrated that it can inhibit key enzymes involved in inflammation pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, its ability to induce apoptosis in cancer cells makes it a valuable candidate for oncology research. The methoxy groups play a critical role in modulating these activities by influencing the compound's interaction with cellular receptors.

From a materials science perspective, this compound has also been explored for its applications in polymer chemistry. Its ability to form stable covalent bonds with polymer backbones makes it an excellent candidate for developing high-performance materials with tailored properties. Researchers have successfully incorporated this compound into polyurethane matrices, resulting in materials with enhanced mechanical strength and thermal stability.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties of this compound. Quantum mechanical calculations have revealed that the benzothiazole core exhibits significant electron-withdrawing effects, which can be exploited in designing novel electronic materials. Additionally, molecular dynamics simulations have shown that the compound's flexibility allows it to adopt conformations that are favorable for binding to biological targets.

In conclusion, 1-(3,4-dimethoxyphenyl)methyl-3-2-(methylsulfanyl)-1,3-benzothiazol-6-ylurea (CAS No. 1207000-73-4) is a multifaceted compound with immense potential across diverse scientific domains. Its unique structure and functional groups make it an invaluable tool for researchers in drug discovery, materials science, and chemical engineering. As ongoing studies continue to uncover its full range of applications, this compound is poised to make significant contributions to both academic and industrial advancements.